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CAS No.: 1821033-48-0

Cat. No.: B1497028

Get Quote

Welcome to the technical support center for the application of thiocyanate-based additives in

formamidinium lead iodide (FAPbI3) perovskite solar cells. This guide is designed for

researchers and scientists aiming to improve the efficiency and stability of their devices. Here,

we address common experimental challenges and provide in-depth, field-proven insights to

streamline your research and development efforts.

FAQs: Understanding the Role of Thiocyanate
This section addresses fundamental questions regarding the use of thiocyanate (SCN⁻) in

FAPbI3 solar cells.

Q1: What is the primary function of adding thiocyanate to FAPbI3 perovskite precursors?

A1: The primary function of thiocyanate is to stabilize the desired black, photoactive cubic α-

phase of FAPbI3 at room temperature.[1] FAPbI3 has a tendency to transition into a yellow,

non-perovskite hexagonal δ-phase, which is detrimental to solar cell performance.[2]

Thiocyanate ions help suppress the formation of this undesirable yellow phase, promoting

better crystallinity and film quality.[2]
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Q2: How does thiocyanate mechanistically stabilize the α-phase and improve film quality?

A2: Thiocyanate, a pseudohalide, plays multiple roles in the perovskite crystallization process.

The SCN⁻ anion can:

Promote α-phase formation: SCN⁻ ions are believed to facilitate the conversion of the yellow

δ-phase to the black α-phase, even at lower temperatures than typically required.[3][4]

Increase grain size: Additives like lead thiocyanate [Pb(SCN)₂] have been shown to

significantly enlarge the grain size of the perovskite film.[5] This reduces the density of grain

boundaries, which are known sites for charge recombination.

Passivate defects: Thiocyanate can help to passivate defects within the perovskite crystal

lattice, such as iodide vacancies, which act as traps for charge carriers and limit device

performance.[6]

Control crystallization kinetics: The strong interaction between Pb²⁺ and SCN⁻ can modulate

the crystallization process, leading to more uniform and higher-quality films.[2]

Q3: What are the common thiocyanate-containing additives used in FAPbI3 solar cells?

A3: Several thiocyanate compounds are utilized, with the most common being:

Ammonium Thiocyanate (NH₄SCN): Widely used in both one-step and two-step solution

processing methods to improve film quality and moisture stability.[2][7]

Lead (II) Thiocyanate (Pb(SCN)₂): Often employed to enlarge grain sizes and enhance the

open-circuit voltage (Voc) and fill factor (FF) of the solar cells.[5]

Methylammonium Thiocyanate (MASCN): Can be used in vapor treatment processes to

convert δ-FAPbI3 films to the α-phase.[3][4]

Q4: Is there an optimal concentration for thiocyanate additives?

A4: Yes, the concentration of the thiocyanate additive is a critical parameter. The optimal

amount can vary depending on the specific compound used, the fabrication method (one-step

vs. two-step), and the desired film characteristics. For instance, studies have shown optimal
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concentrations ranging from 0.5 mol% for Pb(SCN)₂ to 30-40 mol% for NH₄SCN.[2][7]

Exceeding the optimal concentration can lead to the formation of undesirable byproducts and

negatively impact device performance.[5]

Troubleshooting Guide
This section provides solutions to specific problems you may encounter during your

experiments with thiocyanate-enhanced FAPbI3 solar cells.
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Problem Potential Cause(s) Recommended Solution(s)

Persistent yellow δ-phase in

the perovskite film after

annealing.

1. Insufficient thiocyanate

concentration.2. Inadequate

annealing temperature or

duration.3. High humidity

during film formation.

1. Gradually increase the

molar ratio of the thiocyanate

additive in the precursor

solution.[2]2. Optimize the

annealing process. For

FAPbI3, temperatures around

150-170°C are common.[7]

Ensure sufficient annealing

time for the phase transition to

complete.3. Fabricate films in a

controlled, low-humidity

environment (e.g., a nitrogen-

filled glovebox).

Small grain size and high

density of grain boundaries.

1. Sub-optimal thiocyanate

additive or concentration.2.

Rapid crystallization of the

perovskite film.

1. Consider using Pb(SCN)₂ as

an additive, which is known to

promote grain growth.[5]2.

Employ solvent annealing or

introduce additives that retard

crystal growth to allow for the

formation of larger grains.[5]

Poor device performance (low

Voc and FF) despite a good-

looking film.

1. Presence of defects and

trap states.2. Non-ideal energy

level alignment.3. Excessive

residual PbI₂.

1. Ensure the optimal

concentration of thiocyanate is

used for defect passivation.

[6]2. Characterize the energy

levels of your layers to ensure

proper charge extraction.3.

While a small amount of PbI₂

can be beneficial, excess

amounts are detrimental.[5]

Adjust the stoichiometry of

your precursors or the

concentration of your

thiocyanate additive to

minimize excess PbI₂.
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Hysteresis in the J-V curve.

1. Ion migration within the

perovskite layer.2. High trap

density at the interfaces.

1. Thiocyanate additives can

help reduce hysteresis by

passivating defects that

facilitate ion migration.[6]2.

Focus on interfacial

engineering, such as using

appropriate charge transport

layers and ensuring clean

interfaces.

Poor long-term stability and

degradation in ambient

conditions.

1. Incomplete conversion to

the stable α-phase.2.

Susceptibility to moisture.

1. Confirm the phase purity of

your FAPbI3 film using

techniques like X-ray

diffraction (XRD).2. The

addition of thiocyanate has

been shown to enhance

moisture stability.[2]

Encapsulation of the final

device is also crucial for long-

term stability.

Experimental Protocols
Here, we provide a generalized, step-by-step methodology for the fabrication of FAPbI3 solar

cells using a one-step solution process with a thiocyanate additive.

Protocol 1: One-Step FAPbI3 Perovskite Film Deposition with NH₄SCN Additive

Precursor Solution Preparation:

Prepare a stock solution of FAPbI3 by dissolving formamidinium iodide (FAI) and lead (II)

iodide (PbI₂) in a 1:1 molar ratio in a solvent mixture of DMF and DMSO.

In a separate vial, prepare a stock solution of ammonium thiocyanate (NH₄SCN) in the

same solvent mixture.
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Add the desired molar percentage of the NH₄SCN solution to the FAPbI3 precursor

solution. A common starting point is 30 mol%.[2]

Stir the final solution at room temperature for at least one hour before use.

Substrate Preparation:

Clean patterned ITO or FTO-coated glass substrates sequentially with detergent,

deionized water, acetone, and isopropanol in an ultrasonic bath.

Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.

Deposit an electron transport layer (e.g., SnO₂) onto the cleaned substrates and anneal

according to established protocols.

Perovskite Film Deposition:

Transfer the substrates into a nitrogen-filled glovebox.

Spin-coat the prepared precursor solution onto the substrates. A typical two-step spin-

coating program might be 1000 rpm for 10 seconds followed by 4000 rpm for 30 seconds.

During the second step of spin-coating, dispense an anti-solvent (e.g., chlorobenzene)

onto the spinning substrate to induce rapid crystallization.

Annealing:

Immediately transfer the coated substrates onto a hotplate and anneal at 150-170°C for

10-15 minutes.[7]

Device Completion:

After the perovskite film has cooled to room temperature, deposit a hole transport layer

(e.g., Spiro-OMeTAD).

Finally, thermally evaporate a metal back contact (e.g., gold or silver) to complete the

device.
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Visualizing the Workflow and Mechanism
To better understand the experimental process and the underlying scientific principles, the

following diagrams illustrate the key concepts.

Precursor Preparation

Device Fabrication

FAPbI3 Precursor
(FAI + PbI2 in DMF:DMSO)

Mix & Stir

NH4SCN Solution

Spin-Coat PrecursorDeposit on Substrate Anneal (150-170°C) Deposit Hole
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Evaporate Metal
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Caption: Experimental workflow for fabricating FAPbI3 solar cells with an NH₄SCN additive.
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Caption: Mechanism of thiocyanate in enhancing FAPbI3 solar cell performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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